N-(4-{[2-(2-ethoxy-3-methoxybenzylidene)hydrazino]carbonyl}phenyl)-4-methylbenzenesulfonamide

• Molecular Formula: C24H25N3O5S
• Molecular Weight: 467.5 g/mol
• IUPAC Name: N-[(E)-(2-ethoxy-3-methoxyphenyl)methylideneamino]-4-[(4-methylphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C24H25N3O5S/c1-4-32-23-19(6-5-7-22(23)31-3)16-25-26-24(28)18-10-12-20(13-11-18)27-33(29,30)21-14-8-17(2)9-15-21/h5-16,27H,4H2,1-3H3,(H,26,28)/b25-16+
• InChI Key: VRYRINKBFAOKDL-PCLIKHOPSA-N
• Isomeric SMILES: CCOC1=C(C=CC=C1OC)/C=N/NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)C
• SMILES: CCOC1=C(C=CC=C1OC)C=NNC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)C

Description

N-(4-{[2-(2-ethoxy-3-methoxybenzylidene)hydrazino]carbonyl}phenyl)-4-methylbenzenesulfonamide, also known as EMBS, is a sulfonamide derivative that has been extensively studied for its potential therapeutic applications. EMBS has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N-(4-{[2-(2-ethoxy-3-methoxybenzylidene)hydrazino]carbonyl}phenyl)-4-methylbenzenesulfonamide is not fully understood. However, it has been proposed that this compound may exert its anti-cancer effects by inducing apoptosis, or programmed cell death, in cancer cells. This compound may also inhibit the growth of cancer cells by blocking the activity of enzymes that are involved in cell proliferation.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes that are involved in cell proliferation, including topoisomerase II and DNA polymerase. Additionally, this compound has been found to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{[2-(2-ethoxy-3-methoxybenzylidene)hydrazino]carbonyl}phenyl)-4-methylbenzenesulfonamide in lab experiments is its wide range of biochemical and physiological effects. This makes it a versatile compound that can be used to study a variety of biological processes. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-{[2-(2-ethoxy-3-methoxybenzylidene)hydrazino]carbonyl}phenyl)-4-methylbenzenesulfonamide. One area of interest is the development of new drugs that are based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, studies on the pharmacokinetics and pharmacodynamics of this compound would be valuable for understanding its potential clinical use.

Synthesis Methods

The synthesis of N-(4-{[2-(2-ethoxy-3-methoxybenzylidene)hydrazino]carbonyl}phenyl)-4-methylbenzenesulfonamide involves the reaction of 4-methylbenzenesulfonyl chloride with 4-aminobenzoic acid to form N-(4-aminophenyl)-4-methylbenzenesulfonamide. This compound is then reacted with 2-ethoxy-3-methoxybenzaldehyde and hydrazine hydrate to form the final product, this compound.

Scientific Research Applications

N-(4-{[2-(2-ethoxy-3-methoxybenzylidene)hydrazino]carbonyl}phenyl)-4-methylbenzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has been shown to inhibit the growth of various cancer cells, including breast, colon, and lung cancer cells. Additionally, this compound has been found to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines.